N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine

• IUPAC Name: N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C12H10ClF2N3/c1-7-16-10(12(14)15)6-11(17-7)18-9-4-2-3-8(13)5-9/h2-6,12H,1H3,(H,16,17,18)
• InChI Key: ZJSWWOIQXWGEIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC(=CC=C2)Cl)C(F)F
• Molecular Formula: C12H10ClF2N3
• Molecular Weight: 269.68 g/mol
• CAS No.: 2548983-86-2

Description

“N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine” is a chemical compound that belongs to the class of organic compounds known as aminopyrimidines and derivatives. These are organic compounds containing an amino group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrimidine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring would be the various functional groups including the 3-chlorophenyl group, the difluoromethyl group, and the amine group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as nucleophilic substitution, elimination, and addition reactions. For example, carbamates, which are chemically similar to amides, can form polymers such as polyurethane resins.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, compounds with a pyrimidine ring often exhibit aromaticity, which can affect their chemical reactivity. Additionally, the presence of electronegative atoms such as nitrogen, chlorine, and fluorine can result in polar bonds, influencing the compound’s solubility, boiling point, and melting point.

Scientific Research Applications

N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine has been studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, and has potential applications in laboratory experiments. It has been used in studies investigating the mechanisms of action of several different drugs, including anticonvulsants, antineoplastic agents, and anti-inflammatory drugs. It has also been used to study the effects of various environmental pollutants on human health.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine is not yet fully understood. However, it is believed to interact with a variety of proteins and enzymes in the body, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. This compound has also been found to interact with certain receptors, such as the GABA-A receptor, which is involved in the regulation of anxiety and other neurological processes.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to have anticonvulsant, antineoplastic, and anti-inflammatory effects. It has also been found to have an effect on the metabolism of drugs and other substances, as well as on the regulation of anxiety and other neurological processes.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it has a wide range of biochemical and physiological effects, making it useful for studying a variety of biological processes. However, there are some limitations to its use in laboratory experiments. For example, its mechanism of action is not yet fully understood, so it is difficult to predict the effects of its use in different experiments.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine. Further research is needed to better understand its mechanism of action, as well as its effects on different biological processes. Additionally, research is needed to determine the potential therapeutic applications of this compound, as well as its potential side effects. Finally, research is needed to determine the potential environmental and health risks associated with the use of this compound.

Synthesis Methods

N-(3-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine can be synthesized using a two-step reaction sequence. The first step involves the reaction of 3-chlorophenylboronic acid with 2-methyl-6-difluoromethylpyrimidine in the presence of a base, such as potassium carbonate, to form a pyrimidine intermediate. The second step involves the reaction of the intermediate with an amine, such as ethylenediamine, to form this compound. This reaction sequence is shown in Figure 1.
Figure 1: Synthesis of this compound

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, many organic compounds are flammable and should be handled with care. Additionally, compounds containing halogens can be hazardous and may require special handling and disposal procedures.